Cas no 101828-08-4 (Desmethyl Butenafine Hydrochloride)

• Product Name: Desmethyl Butenafine Hydrochloride
• CAS No: 101828-08-4
• MF: C₂₂H₂₆ClN
• MW: 339.90154504776
• CID: 1130462
• Update Time: 2023-08-02

Desmethyl Butenafine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-,hydrochloride
• Desmethyl Butenafine Hydrochloride
• Butenafine Impurity 5
• N-[[4-(1,1-Dimethylethyl)phenyl]methyl]-1-naphthalenemethanamine hydrochloride
• 1-(4-tert-butylphenyl)-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride
• Desmethyl Butenafine(Hydrochloride)

• Inchi： 1S/C22H25N.ClH/c1-22(2,3)20-13-11-17(12-14-20)15-23-16-19-9-6-8-18-7-4-5-10-21(18)19;/h4-14,23H,15-16H2,1-3H3;1H
• InChI Key： QEUWBHDSYHEYDV-UHFFFAOYSA-N
• SMILES： Cl.N(CC1=CC=CC2C=CC=CC1=2)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 339.175378g/mol
• Monoisotopic Mass: 339.175378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.9g/mol
• Topological Polar Surface Area: 12